Cas no 1506957-56-7 (4-hydrazinyl-6-methoxy-5-methylpyrimidine)

• Product Name: 4-hydrazinyl-6-methoxy-5-methylpyrimidine
• CAS No: 1506957-56-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD21750582
• CID: 5243895
• Update Time: 2025-10-24

4-hydrazinyl-6-methoxy-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-hydrazinyl-6-methoxy-5-methyl-
• 4-hydrazinyl-6-methoxy-5-methylpyrimidine

• MDL： MFCD21750582
• Inchi： 1S/C6H10N4O/c1-4-5(10-7)8-3-9-6(4)11-2/h3H,7H2,1-2H3,(H,8,9,10)
• InChI Key： TYYGAWHNCWBBLR-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=C(C)C(NN)=N1

Additional information on 4-hydrazinyl-6-methoxy-5-methylpyrimidine

Recent Advances in the Application of 4-Hydrazinyl-6-methoxy-5-methylpyrimidine (CAS: 1506957-56-7) in Chemical Biology and Pharmaceutical Research

The compound 4-hydrazinyl-6-methoxy-5-methylpyrimidine (CAS: 1506957-56-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This heterocyclic scaffold has attracted significant attention due to its versatile reactivity and potential to modulate biological targets. Recent studies have explored its utility in medicinal chemistry, with a focus on structure-activity relationships (SAR) and mechanistic investigations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of pyrimidine-based EGFR inhibitors. Researchers utilized 1506957-56-7 to develop a series of analogues showing nanomolar potency against resistant EGFR mutants (L858R/T790M). The hydrazinyl moiety was found to be critical for maintaining water solubility while allowing for structural modifications to enhance target binding. X-ray crystallography studies revealed unique interactions with the kinase domain's hydrophobic pocket.

In antimicrobial applications, a team at the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 4-hydrazinyl-6-methoxy-5-methylpyrimidine exhibited promising activity against drug-resistant Mycobacterium tuberculosis. The lead compound, featuring a modified hydrazine side chain, showed a minimum inhibitory concentration (MIC) of 0.8 μg/mL against multidrug-resistant strains while maintaining low cytotoxicity in mammalian cell lines (IC50 > 50 μM).

Recent synthetic methodology developments have significantly improved access to 1506957-56-7. A green chemistry approach published in Organic Process Research & Development (2023) described a one-pot synthesis from 6-methoxy-5-methyluracil with 85% yield and >99% purity, addressing previous challenges in scalability. This advancement has facilitated larger-scale biological evaluations and structure optimization campaigns.

Ongoing research presented at the 2024 American Chemical Society National Meeting highlighted the compound's potential in PROTAC (proteolysis targeting chimera) development. The hydrazine functionality serves as an ideal linker attachment point, enabling the construction of heterobifunctional molecules targeting BRD4 and other challenging therapeutic targets. Preliminary data showed 60-70% target protein degradation at 100 nM concentrations in cellular assays.

Future directions for 4-hydrazinyl-6-methoxy-5-methylpyrimidine research include exploration of its: (1) application in covalent inhibitor design through hydrazone formation with carbonyl-containing warheads, (2) potential as a fluorescence probe for biological imaging due to its inherent photophysical properties, and (3) use in metal complex formation for catalytic or therapeutic purposes. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting continued interest in its pharmaceutical applications.